Cas no 58861-90-8 (2-Methyl-5-phenylpyrazine)

2-Methyl-5-phenylpyrazine structure
2-Methyl-5-phenylpyrazine structure
Product Name:2-Methyl-5-phenylpyrazine
CAS No:58861-90-8
MF:C11H10N2
MW:170.210502147675
CID:340604
PubChem ID:12565966
Update Time:2025-04-19

2-Methyl-5-phenylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-phenylpyrazine
    • 58861-90-8
    • DZEFFVJHMIUDRM-UHFFFAOYSA-N
    • DTXSID80502759
    • 59SCV5OIL9
    • Pyrazine, 2-methyl-5-phenyl-
    • UNII-59SCV5OIL9
    • InChI=1/C11H10N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-8H,1H
    • 2-Methyl-5-phenyl-pyrazine
    • SCHEMBL2716273
    • DB-150238
    • Inchi: 1S/C11H10N2/c1-9-7-13-11(8-12-9)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: DZEFFVJHMIUDRM-UHFFFAOYSA-N
    • SMILES: N1C=C(C)N=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 170.0845
  • Monoisotopic Mass: 170.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

2-Methyl-5-phenylpyrazine Pricemore >>

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